Persulfate oxidation enhanced extraction to improve the removal of high concentration phenol wastewater†
Environmental Science: Water Research & Technology Pub Date: 2022-02-26 DOI: 10.1039/D1EW00683E
Abstract
Phenolic contamination has caused serious harm to the environment and organisms; therefore, more and more attention has been paid to its recycling and harmless treatment. In this study, a method combining advanced oxidation and extraction was proposed to treat high concentration phenol wastewater. In addition, extraction and persulfate oxidation have been applied individually and coupled to evaluate the purification of high concentration phenol (e.g., 10 000 mg L−1). The resource recovery of phenolic compounds is achieved via extraction, while the remaining low concentration of phenol and residual extractant can be removed by oxidation. Meanwhile, ZnCl2 activated sludge biochar (ZSBC) was prepared via a pyrolysis process and employed as a catalyst to activate persulphate (PDS) for phenol degradation in wastewater. The results illustrated that the removal efficiency reached 95% within 120 min by adding PDS (1000 mg L−1) with ZSBC (1000 mg L−1), which was obviously superior to that of pristine sludge biochar (SBC) without ZnCl2. And the removal efficiency of TOC could reach 92%. Besides, ZSBC also ensured excellent PDS decomposition even in a high salinity environment. Quenching experiments and electron spin resonance (ESR) indicated that both a radical mechanism and non-radical mechanism existed in the ZSBC/PDS system, with 1O2 playing a determinative role in the non-radical mechanism. With a 100% phenol removal and 95% TOC removal, it is believed that this work offers a high efficiency and low-cost method for the utilization of waste sludge and treatment of high phenol content wastewater.
Recommended Literature
- [1] Reactivity of niobium(v) and tantalum(v) halides with carbonyl compounds: Synthesis of simple coordination adducts, C–H bond activation, CO protonation, and halide transfer†
- [2] A new metal–organic framework based on rare [Zn4F4] cores for efficient separation of C2H2†
- [3] Phenotypic profile linked to inhibition of the major Zn influx system in Salmonella enterica: proteomics and ionomics investigations†‡
- [4] A cross-linkable and resorbable PEDOT-based ink using a hyaluronic acid derivative as dopant for flexible bioelectronic devices†
- [5] Mass production of thermally stable Pt single-atom catalysts for the catalytic oxidation of sulfur dioxide
- [6] Oxidative esterification via photocatalytic C–H activation†
- [7] Back cover
- [8] Coupling constants in fluorinated cyclic compounds. Part 3.—Coupling constants and chemical shifts of perfluoromethylcyclohexane
- [9] A Ni(ii)-MOF: reversible guest adsorption and heterogeneous catalytic properties for silylcyanation of aromatic aldehydes†
- [10] Consumption of onion juice modulates oxidative stress and attenuates the risk of bone disorders in middle-aged and post-menopausal healthy subjects
